N-(2-tert-butylphenyl)-2-thiophenecarboxamide

• IUPAC Name: N-(2-tert-butylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H17NOS/c1-15(2,3)11-7-4-5-8-12(11)16-14(17)13-9-6-10-18-13/h4-10H,1-3H3,(H,16,17)
• InChI Key: STQRWUOVDLKNJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1NC(=O)C2=CC=CS2
• Molecular Formula: C15H17NOS
• Molecular Weight: 259.4 g/mol

Description

N-(2-tert-butylphenyl)-2-thiophenecarboxamide, commonly known as BTCP, is a chemical compound that belongs to the class of thiophene carboxamides. It has been widely studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

BTCP works by binding to the dopamine transporter and blocking the reuptake of dopamine into the presynaptic neuron. This leads to an increase in the levels of dopamine in the synaptic cleft, which can have various effects on the brain depending on the specific area being studied.
Biochemical and Physiological Effects
The biochemical and physiological effects of BTCP are largely dependent on the specific area of the brain being studied. For example, in the striatum, which is a region of the brain that is heavily involved in motor control, BTCP has been shown to increase locomotor activity and induce stereotypic behaviors. In contrast, in the prefrontal cortex, which is involved in higher cognitive functions such as decision-making and working memory, BTCP has been shown to impair working memory and attention.

Advantages and Limitations for Lab Experiments

One of the main advantages of BTCP is its high affinity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in various neurological disorders. Additionally, BTCP is relatively easy to synthesize and has a long shelf life, which makes it a cost-effective option for many research labs. However, one limitation of BTCP is its potential for non-specific binding to other proteins in the brain, which can complicate data interpretation.

Future Directions

There are many potential future directions for research on BTCP. One area of interest is the role of dopamine in addiction and substance abuse, as BTCP could be a useful tool for studying the neural mechanisms underlying these disorders. Additionally, further research is needed to better understand the specific biochemical and physiological effects of BTCP in different areas of the brain. Finally, there is potential for the development of new compounds based on the structure of BTCP that could have even higher affinity for the dopamine transporter and improved specificity for studying specific neural pathways.

Synthesis Methods

The synthesis of BTCP involves the reaction of 2-tert-butylphenylisothiocyanate with 2-aminobenzoic acid in the presence of a base such as sodium hydroxide. The resulting product is then purified using column chromatography to obtain pure BTCP.

Scientific Research Applications

BTCP has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the dopamine transporter, which is a protein that regulates the levels of dopamine in the brain. This makes BTCP a useful tool for studying the role of dopamine in various neurological disorders such as Parkinson's disease and schizophrenia.